(E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H13N3O3S/c1-8-7-9(16-20-8)13(18)15-14-17(2)12-10(19-3)5-4-6-11(12)21-14/h4-7H,1-3H3
• InChI Key: WRXWBWCKJFTJRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)C
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol
• CAS No.: 941954-20-7

Description

Benzothiazole derivatives, such as the one you’re asking about, are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures. They have potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by the presence of phenyl and thiazole rings, as well as sulfur and nitrogen atoms. The exact molecular formula and weight would depend on the specific substituents in the compound.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions, depending on the specific substituents present in the compound. For example, they can be involved in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives, such as their melting point and IR spectra, can be determined through various analytical techniques.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the context in which they are used. For example, some benzothiazole derivatives have been found to have anti-inflammatory properties, potentially through the inhibition of COX-1 and COX-2.